1,3-dimethyl-8-(3-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 1,3-dimethyl-8-(3-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C17H21N3O3/c1-12-5-4-6-13(11-12)14(21)20-9-7-17(8-10-20)15(22)18(2)16(23)19(17)3/h4-6,11H,7-10H2,1-3H3
• InChI Key: MRCYNNNBAAOPQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCC3(CC2)C(=O)N(C(=O)N3C)C
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

1,3-dimethyl-8-(3-methylbenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, commonly referred to as DMBT-2, is an organic compound with a unique three-dimensional structure. It is a member of the triazaspirodecane family of compounds and is used in a variety of scientific research applications.

Scientific Research Applications

DMBT-2 has a wide range of scientific research applications. It is used in the study of protein-protein interactions, enzyme-substrate interactions, and the structure of proteins and other macromolecules. It has also been used to study the effects of drugs on the body, as well as to develop new drugs. Additionally, it has been used in studies of cell signaling pathways, cellular metabolism, and gene expression.

Mechanism of Action

The mechanism of action of DMBT-2 is not fully understood. However, it is believed to interact with proteins and other macromolecules in the cell by forming non-covalent bonds. This interaction is thought to alter the structure and function of the target molecules, leading to changes in the cell’s signaling pathways and metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMBT-2 are not fully understood. However, it has been shown to have an effect on the activity of certain enzymes, such as proteases and kinases. It has also been shown to affect the structure of proteins, as well as the expression of certain genes. Additionally, it has been shown to affect the activity of certain signaling pathways, such as the MAPK pathway.

Advantages and Limitations for Lab Experiments

DMBT-2 has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a wide range of pH values. Additionally, it is soluble in a variety of solvents and can be used in a variety of assays. However, it has several limitations. It has a low solubility in water and is not very soluble in organic solvents. Additionally, it is not very stable in the presence of light or heat.

Future Directions

The future directions for DMBT-2 are numerous. It could be used to study the effects of drugs on the body, as well as to develop new drugs. Additionally, it could be used to study protein-protein interactions, enzyme-substrate interactions, and the structure of proteins and other macromolecules. It could also be used to study cell signaling pathways, cellular metabolism, and gene expression. Finally, it could be used to study the structure and function of other macromolecules, such as carbohydrates and lipids.

Synthesis Methods

DMBT-2 can be synthesized by the reaction of 3-methylbenzoyl chloride and 1,3-dimethyl-8-azaspiro[4.5]decane-2,4-dione (DAD-2) in the presence of a base such as sodium hydroxide. The reaction proceeds via a spirocyclization reaction to form the desired product. The yield of the reaction can be increased by using higher concentrations of the reactants and by controlling the reaction temperature.